Ethanedione, bis[4-(diethylamino)phenyl]-

• CAS RN: 68289-19-0
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 1,2-bis[4-(diethylamino)phenyl]ethane-1,2-dione
• InChI: InChI=1S/C22H28N2O2/c1-5-23(6-2)19-13-9-17(10-14-19)21(25)22(26)18-11-15-20(16-12-18)24(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChI Key: GHFPJMPRTWGOTF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)C(=O)C2=CC=C(C=C2)N(CC)CC

Description

Ethanedione, bis[4-(diethylamino)phenyl]- is a useful research compound. Its molecular formula is C22H28N2O2 and its molecular weight is 352.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanedione, bis[4-(diethylamino)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanedione, bis[4-(diethylamino)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To 11.6 g of anhydrous aluminum chloride, 60 ml of carbon disulfide was added, followed by dropwise addition of 30 g of N,N-diethylaniline under ice-cooling. Then, 10 g of oxalyl chloride was added dropwise thereto at 5° C. or lower, followed by the reaction for 1 hour with stirring. After the reaction, the reaction solution was poured into 100 ml of water and 200 ml of chloroform. The chloroform layer obtained by separation was washed with 2N hydrochloric acid, dried and concentrated. The residue was recrystallized from ethyl acetate to give yellow 1,2-bis(4-diethylaminophenyl)ethane-1,2-dione in an amount of 7.0 g.

Synthesis routes and methods II

Procedure details

In 100 g of acetic acid, 7.0 g of 1,2-bis(4-diethylaminophenyl)ethane-1,2-dione obtained in above (1), 3.6 g of syringaaldehyde (mfd. by tokyo Kasei Kogyo Co., Ltd.) and 4 g of ammonium acetate were reacted under reflux for 5 hours. After the reaction, 600 ml of water was poured into the reaction solution. The produced viscous residue was separated and the viscous residue was purified by silica gel chromatography (eluent: a mixed solvent of chloroform and methanol) to give 1.6 g of 2-(3,5-dimethoxy-4-hydroxyphenyl)-4,5-bis(4-diethylaminophenyl)imidazole.